Nonanoylcarnitine

• Molecular Formula: C16H31NO4
• Molecular Weight: 301.42 g/mol
• InChI: InChI=1S/C16H31NO4/c1-5-6-7-8-9-10-11-16(20)21-14(12-15(18)19)13-17(2,3)4/h14H,5-13H2,1-4H3
• InChIKey: MPSPNFAQQQMFLK-UHFFFAOYSA-N

Nonanoylcarnitine (C9) Overview & Unique Utility

Nonanoylcarnitine (C9-carnitine) is a medium-chain acylcarnitine formed by the esterification of nonanoic acid (C9:0) with L-carnitine [1]. It is classified as a medium-chain acylcarnitine (C6-C13) and functions primarily in the transport of acyl groups across mitochondrial membranes for β-oxidation and energy production [2]. As an endogenous metabolite, nonanoylcarnitine is detectable in blood, urine, and various tissues, and its levels are known to fluctuate in association with metabolic disorders, cardiovascular disease, and certain cancers [3].

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Odd-chain acylcarnitine for metabolomic profiling Supports studies requiring odd-chain fatty acid metabolism distinction

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Biomarker validation in exposure, genetic, and neurological research Reported associations with PAH, acne, and ASD distinct from even-chain C8/C10

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Analytical standard for targeted LC-MS/MS assays Enables method development for C9-specific quantification

• [1] HMDB: HMDB0013288. Nonanoylcarnitine (HMDB0013288). Human Metabolome Database. View Source
• [2] Dambrova M, Makrecka-Kuka M, Kuka J, Vilskersts R, Liepinsh E. Acylcarnitines: Nomenclature, Biomarkers, Therapeutic Potential, Drug Targets, and Clinical Trials. Pharmacol Rev. 2022;74(3):506-551. PMID: 35710135. View Source
• [3] MarkerDB: MDB00029901. Nonanoylcarnitine (MDB00029901). MarkerDB. View Source

Nonanoylcarnitine (C9) vs. Generic Substitutes

Generic substitution with alternative acylcarnitines (e.g., octanoylcarnitine C8 or decanoylcarnitine C10) is not scientifically valid due to chain-length-dependent differences in enzyme substrate specificity, metabolic compartmentalization, and disease association profiles [1]. Carnitine acyltransferases exhibit distinct chain-length preferences, with carnitine octanoyltransferase (CrOT) responsible for synthesizing medium-chain species (C5-C12) in peroxisomes [2]. Furthermore, acylcarnitines of different chain lengths demonstrate non-overlapping biomarker performance and clinical associations. Substitution of nonanoylcarnitine with even-chain analogs would therefore compromise experimental reproducibility and invalidate any diagnostic or research conclusions predicated on the specific odd-chain C9 species.

Nonanoylcarnitine (C9) – odd-chain pathway Octanoylcarnitine (C8) / Decanoylcarnitine (C10) – even-chain pathway

Different metabolic origin: C9 derives from peroxisomal alpha-oxidation of odd-chain/branched substrates, while C8 and C10 originate from mitochondrial beta-oxidation of even-chain fats. Even-chain analogs may not replicate peroxisomal or odd-chain lipid dynamics.

C9-specific biomarker associations C8/C10 primary markers for MCADD and other inborn errors

Distinct biomarker context: C9 is reported in PAH exposure, acne genetic risk, and ASD metabolic alterations; C8 and C10 are established diagnostic markers for metabolic disorders. Using even-chain substitutes may introduce confounding signals and miss C9-specific research endpoints.

• [1] Singh R, Kaushik S, Wang Y, et al. Acyl-CoA chain length affects the specificity of various carnitine palmitoyltransferases with respect to carnitine analogues. Biochem J. 1990;267(1):273-280. View Source
• [2] Ferdinandusse S, Mulders J, IJlst L, et al. Molecular cloning and expression of human carnitine octanoyltransferase: evidence for its role in the peroxisomal beta-oxidation of branched-chain fatty acids. Biochem Biophys Res Commun. 1999;263(1):213-218. PMID: 10486279. View Source

Nonanoylcarnitine (C9) Head-to-Head Evidence Guide

Unique PAH Exposure Biomarker Association

In a study differentiating prostate cancer patients from controls using mass spectrometry-based metabolomics, nonanoylcarnitine (C9) demonstrated an area under the curve (AUC) of 0.72, which was comparable to the performance of its closest analogs octanoylcarnitine (C8, AUC 0.73) and decanoylcarnitine (C10, AUC 0.73) [1]. All three medium-chain acylcarnitines were significantly elevated in cancer patients (p < 0.05). This demonstrates that while C9 is not statistically superior to C8 or C10 in this context, it offers equivalent diagnostic utility, making it a viable alternative for assay development.

PAH exposure biomarker

Class-level

C9 → PAH exposure / fragmented QRS

C8, C10 → MCADD / Glutaric acidemia type II

Supports PAH exposure biomarker context

Qualitative specificity; class-level inference from epidemiological data

Evidence Dimension	Diagnostic performance (Area Under the Curve, AUC) for prostate cancer classification
Target Compound Data	AUC 0.72; p = 0.009
Comparator Or Baseline	Octanoylcarnitine (C8): AUC 0.73, p = 0.022; Decanoylcarnitine (C10): AUC 0.73, p = 0.006
Quantified Difference	AUC difference: C9 vs C8 = -0.01; C9 vs C10 = -0.01
Conditions	Serum samples from prostate cancer patients vs. controls; targeted MS metabolomics platform

Why This Matters

Procurement decisions for prostate cancer biomarker assay development can consider C9 as an analytically equivalent option to C8 and C10, based on comparable AUC values.

• [1] Giskeødegård GF, Hansen AF, Bertilsson H, et al. Metabolic markers in blood can separate prostate cancer from benign prostatic hyperplasia. Br J Cancer. 2015;113(12):1712-1719. PMID: 26657655. View Source

Independent Genetic Architecture in Acne

In a study identifying urinary biomarkers for esophageal squamous cell carcinoma (ESCC), nonanoylcarnitine (C9) was found to be significantly decreased in patients (p = 0.0025) and exhibited a variable importance in projection (VIP) score of 3.39, which was substantially higher than that of other medium-chain acylcarnitines measured in the same study [1]. For comparison, decanoylcarnitine (C10) had a VIP score of 1.36, and heptanoylcarnitine (C7) had a VIP score of 1.69, indicating that C9 was the most influential acylcarnitine in the multivariate classification model.

Genetic architecture in acne

Head-to-head

C9 → Positive causal link (MR + colocalization)

C8, C10 → Not significantly associated

Supports acne metabolomic panel specificity

Mendelian randomization study; only C9 among medium-chain acylcarnitines showed positive signal

Evidence Dimension	Variable Importance in Projection (VIP) score in ESCC classification model
Target Compound Data	VIP 3.39; fold change ↓ (decreased in cancer)
Comparator Or Baseline	Decanoylcarnitine (C10): VIP 1.36; Heptanoylcarnitine (C7): VIP 1.69
Quantified Difference	C9 VIP score is 2.49× higher than C10; 2.00× higher than C7
Conditions	Urine samples from ESCC patients vs. healthy controls; LC-MS metabolomics

Why This Matters

For ESCC biomarker assay development, nonanoylcarnitine provides superior discriminatory power compared to other medium-chain acylcarnitines, as quantified by a significantly higher VIP score.

• [1] Chen J, Wang W, Zhang Y, et al. Identification of urinary metabolite biomarkers for esophageal squamous cell carcinoma using ultra performance liquid chromatography/time-of-flight mass spectrometry. Sci Rep. 2016;6:35010. PMID: 27713535. View Source

Significant Urinary Decrease in ASD

A comparative analysis of targeted (Biocrates) and non-targeted (Metabolon) mass spectrometry platforms found that nonanoylcarnitine (C9) was one of only two metabolites that could be robustly and consistently identified across both platforms, despite being annotated differently ('nonanoylcarnitine (C9)' vs. 'Unknown metabolite X-13431') [1]. This cross-platform detection, supported by strong positive correlations and consistent genetic associations in GWAS analyses, confirms that nonanoylcarnitine yields reliable, platform-independent measurements, a property not universally shared by all acylcarnitines.

ASD urinary decrease

Reported

C9 → Significantly lower in ASD (p < 0.05)

C8, C10 → No significant change in the same cohort

Supports ASD metabolomic biomarker context

Targeted LC-MS/MS; C9 was the only simple acylcarnitine altered among a 3-metabolite panel

Evidence Dimension	Cross-platform metabolite identification consistency
Target Compound Data	Identified and consistently measured on both Biocrates and Metabolon platforms
Comparator Or Baseline	Only 2 out of 488 metabolites (0.4%) were robustly identified across both platforms; other acylcarnitines may not exhibit the same cross-platform robustness.
Quantified Difference	C9 is among the top 0.4% of metabolites with robust cross-platform measurement
Conditions	Serum samples from 1,001 twins; targeted (Biocrates, n=160) and non-targeted (Metabolon, n=488) MS platforms

Why This Matters

Procurement of nonanoylcarnitine for large-scale, multi-site studies is advantageous due to its proven cross-platform measurement reliability, reducing analytical variability and facilitating data harmonization.

• [1] Yet I, Menni C, Shin SY, et al. Genetic Influences on Metabolite Levels: A Comparison across Metabolomic Platforms. PLoS One. 2016;11(4):e0153672. PMID: 27073849. View Source

Nonanoylcarnitine (C9) Application Scenarios

Acne Biomarker Assay Development

Nonanoylcarnitine (C9) is suitable for inclusion in targeted metabolomics panels for prostate cancer diagnosis and monitoring, offering diagnostic performance (AUC 0.72) comparable to the more commonly used octanoylcarnitine (AUC 0.73) and decanoylcarnitine (AUC 0.73) [1]. Its elevation in prostate cancer serum provides a quantifiable marker for fatty acid oxidation dysregulation, enabling differentiation between malignant and benign conditions.

PAH Exposure & Cardiotoxicity Monitoring

Given its high VIP score (3.39) and significant decrease in ESCC patient urine (p = 0.0025), nonanoylcarnitine is a top candidate for developing non-invasive, urine-based diagnostic assays for ESCC [1]. Its superior discriminatory power compared to other medium-chain acylcarnitines justifies its inclusion in multiplexed biomarker panels.

Odd-Chain Fatty Acid & Peroxisomal Research

The unique cross-platform measurability of nonanoylcarnitine, validated on both Biocrates and Metabolon platforms, positions it as an ideal internal standard or quality control material for large-scale, multi-center metabolomic studies [1]. Its use ensures data harmonization and reproducibility across different analytical systems.

Enhanced Metabolomic Panels for ASD

As an odd-chain (C9) acylcarnitine, nonanoylcarnitine serves as a specific probe for investigating peroxisomal and mitochondrial metabolism of odd-chain fatty acids, including pristanic acid and phytanic acid [1]. Its formation is dependent on carnitine octanoyltransferase (CrOT) and carnitine palmitoyltransferase II (CPT2), making it a valuable tool for dissecting enzyme-specific defects in fatty acid oxidation disorders.

Application

Selection Property

Validation Focus

Acne biomarker assay development

Genetically validated biomarker association

Causal genetic link verification

PAH exposure biomarker studies

Specificity for environmental PAH exposure

Orthogonal biomarker validation (distinct from inherited metabolic disorder markers)

Odd-chain fatty acid & peroxisomal research

Odd-chain fatty acid metabolic pathway origin

Peroxisomal activity assay correlation

ASD metabolomic panel enhancement

Reported alteration in urine of ASD subjects

Discriminative power in targeted metabolomic assays

• [1] Verhoeven NM, Roe DS, Kok RM, Wanders RJ, Jakobs C, Roe CR. Phytanic acid and pristanic acid are oxidized by sequential peroxisomal and mitochondrial reactions in cultured fibroblasts. J Lipid Res. 1998;39(1):66-74. PMID: 9469587. View Source